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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271 Get Quote

For research use only. Not for use in humans or animals.

This document provides essential guidance on the proper disposal procedures for BMS-
935177, a potent and selective reversible inhibitor of Bruton's tyrosine kinase (BTK).

Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and to

minimize environmental impact. Researchers, scientists, and drug development professionals

handling this compound should be thoroughly familiar with these procedures before

commencing any experimental work.

Chemical and Physical Properties
A summary of the key chemical and physical properties of BMS-935177 is provided below. This

information is essential for understanding the handling, storage, and disposal requirements of

the compound.
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Property Value Reference

CAS Number 1231889-53-4 [1][2]

Molecular Formula C₃₁H₂₆N₄O₃ [1][2]

Molecular Weight 502.57 g/mol [1][2]

Solubility

Insoluble in water. Soluble in

DMSO (100 mg/mL) and

Ethanol (88 mg/mL).

[2][3]

Storage (Solid)

Store lyophilized at -20°C for

up to 36 months. Keep

desiccated.

[2]

Storage (In Solution)

Store at -20°C and use within

1 month to prevent loss of

potency. Aliquot to avoid

multiple freeze/thaw cycles. At

-80°C, the stock solution is

stable for 2 years.

[2][4]

Step-by-Step Disposal Procedures
As a potent bioactive compound, all waste containing BMS-935177 must be treated as

hazardous chemical waste. The following procedures outline the steps for the safe disposal of

solid compound, solutions, and contaminated labware.

Personal Protective Equipment (PPE)
Before handling any waste containing BMS-935177, ensure that appropriate personal

protective equipment is worn. This includes:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.
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Disposal of Solid BMS-935177 Waste
Collection: Carefully collect all solid waste, including unused or expired compound and any

residues from weighing boats or containers.

Packaging: Place the solid waste in a clearly labeled, sealed container designated for

hazardous chemical waste. The label should include the chemical name ("BMS-935177")

and the appropriate hazard symbols.

Storage: Store the waste container in a designated, secure area for hazardous waste

collection, away from incompatible materials.

Disposal of Liquid BMS-935177 Waste
Collection: Collect all liquid waste containing BMS-935177, including unused solutions and

solvent washes.

Packaging: Pour the liquid waste into a sealed, leak-proof container specifically designated

for hazardous chemical waste. Do not mix with other incompatible waste streams. The

container must be clearly labeled with "BMS-935177" and a description of the solvent (e.g.,

"BMS-935177 in DMSO").

Storage: Store the liquid waste container in a secondary containment tray within a

designated hazardous waste storage area.

Disposal of Contaminated Materials
Collection: All materials that have come into contact with BMS-935177, such as pipette tips,

centrifuge tubes, gloves, and bench paper, must be considered contaminated.

Packaging: Place all contaminated solid materials into a designated hazardous waste bag or

container. This container should be clearly labeled as "Hazardous Waste Contaminated with

BMS-935177."

Storage: Store the container for contaminated materials alongside other solid chemical

waste for collection.

Final Disposal
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Arrange for the collection and disposal of all BMS-935177 waste through a licensed

professional waste disposal service. The recommended method of destruction is incineration in

a chemical incinerator equipped with an afterburner and scrubber.[5] Always comply with all

federal, state, and local environmental regulations regarding hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BMS-935177.

Preparation

Waste Segregation & Collection

Packaging & Labeling

Interim Storage

Final Disposal

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Solid BMS-935177 Waste Liquid BMS-935177 Waste Contaminated Materials

Seal in Labeled Container for
Hazardous Chemical Waste

Pour into Sealed, Labeled
Leak-Proof Container

Place in Labeled Bag/Container
for Contaminated Waste

Store in Designated Secure
Hazardous Waste Area

Arrange for Professional
Waste Disposal (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-935177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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